![molecular formula C11H11NO3S2 B1452597 N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide CAS No. 1042647-34-6](/img/structure/B1452597.png)
N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide
Overview
Description
N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide (NMTS) is a synthetic molecule belonging to the class of thiophenes. It has a wide range of applications in scientific research due to its unique properties and structure. NMTS has been studied extensively in the fields of chemistry, biology, and medicine, and is used in the synthesis of various compounds.
Scientific Research Applications
Analysis and Detection Techniques
N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide, as part of the sulfonamide (SFAs) group, has been subject to various analysis techniques to ensure quality control in pharmaceuticals and to understand its behavior in biological systems. Capillary electrophoresis (CE) has emerged as a significant trend for analyzing SFAs, offering insights into their properties and interactions. This technique has been utilized in various applications, including pharmaceutical dosage forms, food analysis, serum, and other biological fluids, underlining its versatility and efficiency in sulfonamide research (Hoff & Kist, 2009).
Medicinal Chemistry and Pharmacological Properties
Sulfonamides, including this compound, have been extensively studied for their broad biological activities. These compounds have been recognized for their antibacterial, antifungal, antiparasitic, antioxidant, and antitumor properties. The structural diversity provided by sulfonamide derivatives has been crucial in the discovery of new therapeutic agents. The review of medicinal chemistry aspects of sulfonamides has highlighted their importance in drug development, demonstrating the potential of this compound in contributing to future pharmacological innovations (Azevedo-Barbosa et al., 2020).
Antitumor and Antibacterial Applications
Research on sulfonamide derivatives, including this compound, has expanded into antitumor and antibacterial areas. The presence of the sulfonamide moiety has been associated with significant antitumor activity, with novel drugs like pazopanib incorporating this group and demonstrating promising results in cancer treatment. This indicates the potential of this compound and similar compounds in developing new antitumor agents (Carta, Scozzafava, & Supuran, 2012).
Environmental Impact and Ecotoxicity
The widespread use of sulfonamides, including this compound, has raised concerns regarding their environmental impact and ecotoxicity. Studies have found that sulfonamides present in the environment, primarily derived from agricultural activities, can induce microbial resistance, posing potential hazards to human health. This highlights the importance of understanding and mitigating the environmental effects of sulfonamides to prevent global health risks (Baran, Adamek, Ziemiańska, & Sobczak, 2011).
Mechanism of Action
- The compound may act through both retinoid-receptor-dependent and retinoid-receptor-independent mechanisms .
- Unlike tamoxifen, which targets only estrogen receptor (ER)-positive tumors, the compound induces apoptosis in both ER-positive and ER-negative breast cancer cell lines .
Mode of Action
Result of Action
Properties
IUPAC Name |
N-(4-hydroxyphenyl)-5-methylthiophene-2-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3S2/c1-8-2-7-11(16-8)17(14,15)12-9-3-5-10(13)6-4-9/h2-7,12-13H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPUASWFKPAYYIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)NC2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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